N-(3-methoxybenzyl)-2-(6-oxo-3-phenylpyridazin-1(6H)-yl)acetamide

• IUPAC Name: N-[(3-methoxyphenyl)methyl]-2-(6-oxo-3-phenylpyridazin-1-yl)acetamide
• InChI: InChI=1S/C20H19N3O3/c1-26-17-9-5-6-15(12-17)13-21-19(24)14-23-20(25)11-10-18(22-23)16-7-3-2-4-8-16/h2-12H,13-14H2,1H3,(H,21,24)
• InChI Key: VWLWTMXVGBVAHG-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)CNC(=O)CN2C(=O)C=CC(=N2)C3=CC=CC=C3
• Molecular Formula: C20H19N3O3
• Molecular Weight: 349.4 g/mol
• CAS No.: 898189-40-7

Description

N-(3-methoxybenzyl)-2-(6-oxo-3-phenylpyridazin-1(6H)-yl)acetamide is a useful research compound. Its molecular formula is C20H19N3O3 and its molecular weight is 349.39. The purity is usually 95%.
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Scientific Research Applications

Automated Synthesis and PET Evaluation

• Application : This compound has been used in the automated synthesis and initial PET evaluation of a TSPO radioligand, [11C]PBR28. These findings are significant for potential preclinical and clinical PET studies in animals and humans (Wang et al., 2009).

Antioxidant Activity Study

• Application : Studies have explored its analogues, such as N-(4-hydroxy-3-methoxybenzyl)acetamide, for their antioxidant capabilities. This includes a comparative study on the stability of various radicals, which is vital for understanding the mechanism of antioxidant action in different mediums (Yancheva et al., 2020).

Imaging Brain Peripheral Benzodiazepine Receptors

• Application : The compound has been synthesized for sensitive imaging of brain peripheral benzodiazepine receptors (PBR) in vivo. Studies demonstrate its effectiveness in imaging PBR in monkey brain, indicating its potential for human studies (Briard et al., 2008).

Antimicrobial Activity

• Application : Research on related compounds, such as rhodanine-3-acetic acid derivatives, shows their potential as antimicrobial agents against various bacteria and fungi. This highlights the broader implications of this compound class in treating infections (Krátký et al., 2017).

Cytotoxic Activities

• Application : The marine actinobacterium Streptomyces sp. produces metabolites like N-[2-(4-hydroxy-phenyl)ethyl]acetamide, which have shown cytotoxic activities. This suggests potential applications in cancer research or therapy (Sobolevskaya et al., 2007).